Cas no 1247141-21-4 (N-(4-methoxybutyl)-2-methylcyclohexan-1-amine)

• Product Name: N-(4-methoxybutyl)-2-methylcyclohexan-1-amine
• CAS No: 1247141-21-4
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5231465
• PubChem ID: 61813705
• Update Time: 2026-03-07

N-(4-methoxybutyl)-2-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybutyl)-2-methylcyclohexan-1-amine
• Cyclohexanamine, N-(4-methoxybutyl)-2-methyl-

• Inchi： 1S/C12H25NO/c1-11-7-3-4-8-12(11)13-9-5-6-10-14-2/h11-13H,3-10H2,1-2H3
• InChI Key： XLNXYIIPOURCOQ-UHFFFAOYSA-N
• SMILES： O(C)CCCCNC1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3

Additional information on N-(4-methoxybutyl)-2-methylcyclohexan-1-amine

Professional Introduction to N-(4-methoxybutyl)-2-methylcyclohexan-1-amine (CAS No. 1247141-21-4)

N-(4-methoxybutyl)-2-methylcyclohexan-1-amine, with the chemical formula C₁₁H₂₁NO, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1247141-21-4, belongs to a class of amine derivatives that exhibit promising characteristics for further research and development. The presence of both a cyclohexane ring and an aliphatic side chain with a methoxy group makes this molecule of particular interest for its synthetic versatility and potential applications in medicinal chemistry.

The< strong>N-(4-methoxybutyl)-2-methylcyclohexan-1-amine molecule is characterized by a highly substituted cyclohexane core, which contributes to its steric hindrance and lipophilicity. These structural features are crucial in determining its interaction with biological targets, making it a valuable candidate for drug discovery programs. The methoxy group at the 4-position of the butyl chain introduces a polar moiety that can enhance solubility and binding affinity, while the secondary amine functionality provides a site for further derivatization and functionalization.

In recent years, there has been a growing interest in exploring the pharmacological potential of amine derivatives derived from cyclohexane scaffolds. These compounds have shown promise in various preclinical studies as modulators of neurological and inflammatory pathways. The< strong>4-methoxybutyl substituent, in particular, has been studied for its ability to influence metabolic pathways and enzyme inhibition. This has led to investigations into its potential as an intermediate in the synthesis of more complex pharmacophores designed to target specific disease mechanisms.

One of the most compelling aspects of N-(4-methoxybutyl)-2-methylcyclohexan-1-amine is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis, starting from commercially available precursors such as 2-methylcyclohexanone and butanol derivatives. The introduction of the methoxy group can be achieved through nucleophilic substitution reactions, while the secondary amine can be formed via reductive amination or other amine-coupling strategies. This synthetic flexibility allows researchers to modify the structure systematically, optimizing properties such as bioavailability, metabolic stability, and target engagement.

The< strong>cyclohexane ring in N-(4-methoxybutyl)-2-methylcyclohexan-1-amine provides a stable backbone that can be further functionalized to create diverse chemical libraries. This structural motif is known to enhance binding affinity by providing hydrophobic interactions and steric complementarity with biological targets. Additionally, the presence of both< strong>methyl and< strong>methoxy groups allows for fine-tuning of electronic properties, which can influence receptor binding kinetics and thermodynamics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(4-methoxybutyl)-2-methylcyclohexan-1-amine with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes involved in neurotransmitter synthesis and degradation, making it a candidate for treating neurological disorders such as depression and anxiety. Furthermore, its structural similarity to known anti-inflammatory agents has prompted investigations into its potential role in modulating immune responses.

The< strong>long tail keyword "N-(4-methoxybutyl)-2-methylcyclohexan-1-amine" encompasses several key features that make this compound attractive for drug development: its cyclohexane core, the methoxy-substituted butyl chain, and the secondary amine functionality. These elements collectively contribute to its unique pharmacokinetic profile, which may include favorable solubility, bioavailability, and metabolic stability. Such characteristics are critical for translating preclinical findings into clinical success.

In conclusion, N-(4-methoxybutyl)-2-methylcyclohexan-1-amine (CAS No. 1247141-21-4) represents a promising scaffold for pharmaceutical innovation. Its structural complexity and synthetic accessibility make it an ideal candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play a pivotal role in developing next-generation therapeutics aimed at addressing unmet medical needs.